molecular formula C4H11N3 B1637783 1,3-Diazinan-2-amine

1,3-Diazinan-2-amine

Cat. No.: B1637783
M. Wt: 101.15 g/mol
InChI Key: JJRRTLKAOJSQEQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Diazinan-2-amine is a six-membered heterocyclic compound containing two nitrogen atoms at positions 1 and 3, with an additional amine group at position 2. This structure imparts unique electronic and steric properties, making it valuable in medicinal chemistry, catalysis, and materials science. For example, 1,3-thiazinane derivatives (sulfur analogs) and 1,3,5-triazin-2-amine (triazine derivatives) share structural motifs that influence reactivity and stability .

Properties

Molecular Formula

C4H11N3

Molecular Weight

101.15 g/mol

IUPAC Name

1,3-diazinan-2-amine

InChI

InChI=1S/C4H11N3/c5-4-6-2-1-3-7-4/h4,6-7H,1-3,5H2

InChI Key

JJRRTLKAOJSQEQ-UHFFFAOYSA-N

SMILES

C1CNC(NC1)N

Canonical SMILES

C1CNC(NC1)N

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

1,3-Thiazinan-2-amine

  • Structure : Replaces one nitrogen in 1,3-diazinan-2-amine with sulfur, forming a thiazinane ring.
  • Synthesis : Cyclization of acyl thioureas containing α,β-unsaturated acid fragments is a common route .
  • Reactivity : The sulfur atom enhances electrophilic character, facilitating nucleophilic substitutions. In contrast, 1,3-diazinan-2-amine’s nitrogen-rich structure favors hydrogen bonding and coordination chemistry.
  • Applications : Thiazinane derivatives are explored as antimicrobial agents and enzyme inhibitors, leveraging sulfur’s redox activity .

1,3,5-Triazin-2-amine

  • Structure : A triazine ring with three nitrogen atoms and an amine at position 2.
  • Synthesis : Typically via cyclotrimerization of nitriles or stepwise substitution reactions .
  • Reactivity : Increased nitrogen content enhances stability under acidic conditions but reduces nucleophilicity compared to diazinanes.
  • Applications : Used in agrochemicals (e.g., herbicides) and pharmaceuticals due to high thermal stability and π-stacking capabilities .

Cyclic cis-1,3-Diamines

  • Structure : Six-membered rings with two amine groups in a cis configuration.
  • Synthesis : N–N bond cleavage of bicyclic hydrazines enables stereoselective routes .
  • Reactivity : The cis-diamine motif is critical for metal coordination (e.g., Cu, Zn) in catalytic systems and RNA-binding probes .
  • Applications : Used in asymmetric catalysis and as ligands for nucleic acid interactions .

Comparative Data Table

Property 1,3-Diazinan-2-amine (Inferred) 1,3-Thiazinan-2-amine 1,3,5-Triazin-2-amine Cyclic cis-1,3-Diamine
Ring Size 6-membered 6-membered 6-membered 5- or 6-membered
Heteroatoms 2 N 1 N, 1 S 3 N 2 N
Synthetic Method Cyclization of diamines Acyl thiourea cyclization Nitrile trimerization Bicyclic hydrazine cleavage
Key Reactivity Hydrogen bonding, coordination Electrophilic substitutions π-Stacking, thermal stability Metal coordination
Applications Drug candidates, catalysts Antimicrobial agents Agrochemicals, materials RNA probes, catalysis

Research Findings and Contrasts

  • Synthetic Challenges : 1,3-Diazinan-2-amine’s synthesis may face regioselectivity issues absent in thiazinanes, which benefit from sulfur’s directing effects .
  • Biological Activity : Cyclic cis-1,3-diamines exhibit stronger RNA-binding than triazines due to conformational flexibility .
  • Thermal Stability : Triazines outperform diazinanes in high-temperature applications, but diazinanes are more reactive in nucleophilic environments .

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